Cas no 83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione)
83244-76-2 structure
Product Name:Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
CAS No:83244-76-2
MF:C24H12O2
MW:332.35088634491
CID:708767
Update Time:2024-10-27
Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
- naphtho[2,1,8-qra]naphthacene-7,12-dione
- 1,2-phthaloyl pyrene
-
- Inchi: 1S/C24H12O2/c25-23-16-6-1-2-7-17(16)24(26)22-18-11-10-14-5-3-4-13-8-9-15(12-19(22)23)21(18)20(13)14/h1-12H
- InChI Key: VBWXPRANCDKARO-UHFFFAOYSA-N
- SMILES: C12C3C=CC4=CC=CC(C=CC=1C1C(=O)C5=C(C=CC=C5)C(=O)C=1C=3)=C24
Computed Properties
- Exact Mass: 332.084
- Monoisotopic Mass: 332.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 254.2-255.9 °C(lit.)
- Solubility: Not determined
Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione) Related Products
- 1090-13-7(5,12-Napthacenequinone)
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- 82-05-3(1,9-Benz-10-anthrone)
- 84-65-1(Anthraquinone)
- 84-51-5(2-Ethylanthraquinone)
- 110876-52-3(2-Methyl-1,2'-dinaphthyl ketone)
- 2498-66-0(Benzaanthracene-7,12-dione)
- 10439-39-1(Anthraquinone-D8)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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